Cas no 93282-45-2 (2-(acetyloxy)-N-(2-cyanoethyl)-N,N-dimethylethanaminium bromide)

• Product Name: 2-(acetyloxy)-N-(2-cyanoethyl)-N,N-dimethylethanaminium bromide
• CAS No: 93282-45-2
• MF: C₉H₁₇BrN₂O₂
• MW: 265.147481679916
• CID: 1980127
• PubChem ID: 56606
• Update Time: 2025-04-21

2-(acetyloxy)-N-(2-cyanoethyl)-N,N-dimethylethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(acetyloxy)-N-(2-cyanoethyl)-N,N-dimethylethanaminium bromide
• 2-acetyloxyethyl-(2-cyanoethyl)-dimethylazanium,bromide
• AMMONIUM, (2-CYANOETHYL)DIMETHYL(2-HYDROXYETHYL)-, BROMIDE, ACETATE
• 2-(Acetyloxy)-N-(2-cyanoethyl)-N,N-dimethylethan-1-aminium bromide
• (2-Cianoetil)-(2-acetossietil)dimetilammonio bromuro
• (2-Cyanoethyl)(2-hydroxyethyl)dimethylammonium bromide acetate
• 93282-45-2
• 2494 I.S.
• DTXSID70918567
• (2-Cianoetil)-(2-acetossietil)dimetilammonio bromuro [Italian]

• Inchi： 1S/C9H17N2O2.BrH/c1-9(12)13-8-7-11(2,3)6-4-5-10;/h4,6-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： PUTPYNPYDZPKJI-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C)=O)CC[N+](C)(C)CCC#N

Computed Properties

• Exact Mass: 264.04734Da
• Monoisotopic Mass: 264.04734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų